molecular formula C6H8N2O4S2 B8647920 Methyl 5-amino-3-(methanesulfonyl)-1,2-thiazole-4-carboxylate CAS No. 651305-81-6

Methyl 5-amino-3-(methanesulfonyl)-1,2-thiazole-4-carboxylate

Cat. No.: B8647920
CAS No.: 651305-81-6
M. Wt: 236.3 g/mol
InChI Key: BQXYSLPBWOOHSX-UHFFFAOYSA-N
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Description

Methyl 5-amino-3-(methanesulfonyl)-1,2-thiazole-4-carboxylate is a useful research compound. Its molecular formula is C6H8N2O4S2 and its molecular weight is 236.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

651305-81-6

Molecular Formula

C6H8N2O4S2

Molecular Weight

236.3 g/mol

IUPAC Name

methyl 5-amino-3-methylsulfonyl-1,2-thiazole-4-carboxylate

InChI

InChI=1S/C6H8N2O4S2/c1-12-6(9)3-4(7)13-8-5(3)14(2,10)11/h7H2,1-2H3

InChI Key

BQXYSLPBWOOHSX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(SN=C1S(=O)(=O)C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 3 neck flask fitted with a condenser, compound 16 (1 g, 3.33 mmol) is dissolved in THF (20 mL) and DMF (2 mL) and warmed to 50° C. Ammonia gas is then bubbled into the reaction mixture for 16 hrs. The solvent is then removed in vacuo to provide a crude solid. Water is added to the solid and the mixture is then filtered and washed with water (2×) followed by methylene chloride (5 mL×2) to provide 17 (588 mg, 75%) as a yellow powder. 1H NMR (d6 DMSO): δ 8.11 (2H, br. s), 3.74 (3H, s), 3.30 (3H, s). LRMS (M+): 237.1, (M−): 235.0.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Yield
75%

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